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Technical Support Center: TKIP Performance
Issues
This guide is designed for researchers, scientists, and drug development professionals to

identify and mitigate network slowdowns caused by the outdated Temporal Key Integrity

Protocol (TKIP) encryption standard. Maintaining a stable and high-performance network is

critical for data-intensive research and collaboration.

Frequently Asked Questions (FAQ)
Q1: What is TKIP?

A1: The Temporal Key Integrity Protocol (TKIP) is an older wireless security protocol developed

as a temporary replacement for the highly insecure WEP (Wired Equivalent Privacy) standard.

[1][2][3] It was designed to work with legacy hardware that supported WEP, offering a security

improvement without requiring immediate hardware replacement.[3][4] However, TKIP is now

considered obsolete and insecure.[2]

Q2: Why does TKIP slow down my network?

A2: Modern Wi-Fi standards (802.11n and newer) are designed to use more advanced and

efficient encryption methods like AES (Advanced Encryption Standard). When a network is

configured to use TKIP, the Wi-Fi standard mandates that the data rate be limited to a
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maximum of 54 Mbps (the speed of the older 802.11g standard). This is a built-in limitation to

ensure compatibility and prevent security exploits associated with TKIP on faster networks.[5]

[6] This forced slowdown can cause significant bottlenecks, especially in environments that rely

on high-speed data transfer.

Q3: How can I check if my network is using TKIP?

A3: Most modern operating systems will warn you about weak security settings. For a more

direct check:

On macOS: Hold down the Option key and click the Wi-Fi icon in the menu bar. The details

of your current connection will be displayed, including the security type.[7]

On Windows: This information is available in the Wi-Fi network's status properties, though it

may be less direct than on macOS.

Network Analysis Tools: For a definitive analysis, tools like Wireshark can inspect the

network's beacon frames to identify the advertised security protocols.[2][7]

Q4: Besides performance issues, is TKIP a security risk?

A4: Yes. TKIP is vulnerable to several known attacks. While it was an improvement over WEP,

flaws have been discovered that could allow a determined attacker to decrypt packets and

even inject malicious traffic into the network.[8][9] Because of these vulnerabilities, its use is

strongly discouraged.[10]

Q5: What is the recommended alternative to TKIP?

A5: The recommended and modern standard is WPA2 or WPA3 with AES (Advanced

Encryption Standard) encryption. AES is a more secure and efficient encryption algorithm that

is required for the high speeds offered by modern Wi-Fi standards.[1][4][11] It is the global

standard for securing wireless networks and is even used by the U.S. government to protect

classified information.[4][12]

Q6: Can a single legacy device using TKIP slow down the entire network?
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A6: Yes. In a mixed-mode environment where both WPA (TKIP) and WPA2 (AES) are enabled,

the presence of a single TKIP-only client can have a significant impact. The access point must

use the lowest common denominator for broadcast and multicast traffic, forcing this traffic to be

encrypted with TKIP. This can degrade the performance and security for all connected clients,

even those that support AES.[8]

Troubleshooting Guide: Resolving TKIP-Related
Slowdowns
Follow these steps to diagnose and fix network performance issues caused by TKIP.

Step 1: Identify the Symptoms

Your network may be affected by TKIP if you experience:

Wi-Fi speeds capped at or below 54 Mbps, even with modern networking hardware.

Constant buffering during high-resolution video streaming or large data transfers.[13]

"Weak Security" warnings on client devices (e.g., smartphones, laptops).[10][13]

A noticeable drop in speed when a specific older device connects to the network.

Step 2: Confirm the Use of TKIP

Use the methods described in FAQ Q3 to verify that your network's access points are

configured to use TKIP, either exclusively or in a mixed "WPA/WPA2" mode.

Step 3: Reconfigure Your Wireless Network

Experimental Protocol: Modifying Router Security Settings

Access Router Interface: Open a web browser and navigate to your wireless router's or

access point's IP address.

Authenticate: Log in with administrative credentials.

Locate Wireless Security Settings: Navigate to the "Wireless," "Wi-Fi," or "Security" section.
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Modify Security Protocol: Change the security setting from WPA-PSK [TKIP], WPA/WPA2-

PSK [TKIP+AES], or a similar mixed-mode to WPA2-PSK [AES] or WPA3-Personal.

Save and Reboot: Save the changes and reboot the router. All devices will need to reconnect

to the Wi-Fi network.

Step 4: Manage Legacy Devices

If you have a critical piece of equipment that only supports TKIP, you have two primary options

to avoid degrading your main network:

Network Segmentation (Recommended): Create a separate, isolated guest network or a

dedicated SSID specifically for the legacy device. Configure this network to use WPA/TKIP
but ensure your main research network is set to WPA2/AES only. This contains the security

risk and prevents the performance degradation of your primary network.

Device Replacement: Given the security vulnerabilities of TKIP, the most secure long-term

solution is to upgrade or replace the legacy device with one that supports modern security

standards.[4]

Data Presentation: Performance Impact of TKIP vs.
AES
The use of TKIP forces a significant reduction in the maximum achievable data rate of a

wireless network.
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Security Protocol

Maximum
Theoretical Data
Rate (802.11n and
newer)

Typical Observed
Impact

Security Status

WPA/WPA2 with TKIP Capped at 54 Mbps

Significant speed

reduction; one user

reported a drop from

~365 Mbps to ~75

Mbps when a TKIP-

enabled SSID was

active[14].

Insecure &

Deprecated

WPA2/WPA3 with

AES

300 Mbps to several

Gbps (depending on

hardware)

Full performance

potential of the

network hardware is

available.[6]

Secure &

Recommended

Mandatory Visualizations
The following diagrams illustrate the troubleshooting workflow and the technical impact of using

TKIP.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.reddit.com/r/tmobileisp/comments/yw6qgt/ssids_and_encryption_really_affects_download/
https://proprivacy.com/blog/tkip-vs-aes
https://www.benchchem.com/product/b15613815?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Slow Wi-Fi Performance Detected

Check Wi-Fi Security Protocol
(See FAQ Q3)

Is TKIP or
'WPA/WPA2 Mixed Mode' Active?

Reconfigure Router/AP to
WPA2/WPA3 with AES Only

(See Troubleshooting Step 3)

  Yes

Performance Issue Persists
(Cause is not TKIP)

No  

Are there critical devices
that only support TKIP?

Isolate legacy devices on a
separate Guest/TKIP network
(See Troubleshooting Step 4)

  Yes

Network is Optimized
and Secure

No  

Problem Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for identifying and mitigating TKIP slowdowns.
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Caption: Impact of a legacy device on a mixed-mode security network.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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